
"Citronellyl formate" synonyms and IUPAC name

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523 Get Quote

An In-depth Technical Guide to Citronellyl Formate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Citronellyl formate, a key aroma

chemical, detailing its chemical identity, physical properties, and synthesis. The information is

presented to support research, development, and application in relevant scientific fields.

Chemical Identity
IUPAC Name: 3,7-dimethyloct-6-en-1-yl formate[1][2]

Synonyms: A variety of synonyms are used to identify Citronellyl formate, reflecting its

common usage in the fragrance and flavor industries. These include:

Citronellyl methanoate[2][3]

3,7-dimethyloct-6-enyl methanoate[3]

Citronellyl formiate[3]

3,7-dimethyl oct-6-enyl formate[3]

2,6- dimethyl-2-octen-8-yl formate[2][3]

Formic acid citronellyl ester[2][3]
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6-OCTEN-1-OL, 3,7-DIMETHYL-, FORMATE[2]

RHODINYL FORMATE[4][5]

Citronellol Formic Ester[6]

Physicochemical Data
The following table summarizes the key quantitative data for Citronellyl formate, facilitating

easy comparison and reference.

Property Value Source(s)

Molecular Formula C₁₁H₂₀O₂ [2][3][7]

Molecular Weight 184.28 g/mol [2][3]

CAS Number 105-85-1 [2][3][7]

EINECS Number 203-338-9 [3][4]

FEMA Number 2314 [2][3][7]

Appearance Colorless liquid [3][7]

Density 0.897 g/mL at 25 °C [3][8][9]

Boiling Point 235 °C [3][7][8]

Flash Point 92 °C (197.6 °F) [3]

Refractive Index 1.443 - 1.449 @ 20°C [3]

Vapor Pressure 0.03495 mmHg @ 23°C [3][10]

Log P 3.8 [3][10]

Solubility
Soluble in alcohol and most

oils.
[5][8]

Experimental Protocol: Synthesis of Citronellyl
Formate
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The primary method for the synthesis of Citronellyl formate is through the direct esterification

of citronellol with formic acid.[8][9] This reaction is a classic example of Fischer esterification.

Materials:

Citronellol

Formic acid

Acid catalyst (e.g., sulfuric acid)

Anhydrous sodium sulfate

Sodium bicarbonate solution (5%)

Distillation apparatus

Separatory funnel

Heating mantle

Methodology:

In a round-bottom flask, combine equimolar amounts of citronellol and formic acid.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Attach a reflux condenser to the flask and heat the mixture under reflux for a specified

period. The reaction progress can be monitored using techniques such as Thin Layer

Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution to neutralize the excess acid, and finally with brine.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter to remove the drying agent.
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Purify the crude Citronellyl formate by vacuum distillation to obtain the final product.

Visualization of Synthesis Pathway
The following diagram illustrates the chemical reaction for the synthesis of Citronellyl formate.

Reactants

ProductsCitronellol

Acid Catalyst
(Esterification)

+

Formic Acid

Citronellyl Formate

Water

+

Click to download full resolution via product page

Caption: Synthesis of Citronellyl formate via Fischer esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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